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Compound of Interest

Compound Name: Cyclohexanol

Cat. No.: B046403

An In-depth Technical Guide to the Physical Properties and Hazards of Cyclohexanol

Abstract

Cyclohexanol (CAS No: 108-93-0) is a secondary alcohol of significant industrial importance,
primarily serving as a precursor in the production of nylons.[1] This document provides a
comprehensive technical overview of its core physical properties, associated hazards, and
relevant experimental protocols. It is intended for researchers, scientists, and professionals in
drug development who handle or utilize cyclohexanol in a laboratory or industrial setting. The
guide summarizes quantitative data in tabular format for ease of reference and details
methodologies for determining key physical constants.

Physical and Chemical Properties

Cyclohexanol is an organic compound with the formula CeH11OH.[1] It exists as a colorless,
hygroscopic, and viscous liquid or a deliquescent colorless solid with a characteristic camphor-
like odor, which melts near room temperature.[1][2][3] It is soluble in most organic liquids and
slightly soluble in water.[2]

Summary of Physical Properties

The key physical and chemical constants for cyclohexanol are summarized in the table below.
Values are compiled from various sources and represent a consensus or a range where
applicable.
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Property Value Source(s)
Molecular Formula CeH110H [1]
Molecular Weight 100.2 g/mol [4]
Colorless, viscous liquid or
Appearance sticky solid with a camphor-like  [2][3][4]
odor
Density 0.9624 g/mL (at 20°C) [1112]
_ _ 2310 25.93 °C (73.4 to 78.67
Melting Point R [1112]1[5]
- _ 160.8 to 161.84 °C (321.4 to
Boiling Point [1][2][5]
323.31 °F)
Flash Point 68 °C (154 °F) (Closed Cup) [2][4]

Water Solubility

3.6 g/100 mL (at 20°C)

[1](2]

Refractive Index

n20/D 1.465

[3]

Hazards and Safety Information

Cyclohexanol is a combustible liquid and presents moderate toxicity.[3][6] It is crucial to
handle it with appropriate personal protective equipment (PPE) in a well-ventilated area.

GHS and NFPA 704 Classifications

The hazard classifications provide a standardized summary of the risks associated with
cyclohexanol.
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Classification

Rating Details Source(s)
System
) GHSO07 (Exclamation L,
GHS Pictograms lalt text [7]
Mark)
GHS Signal Word Warning [7]
Harmful if swallowed,
in contact with skin or
if inhaled. Causes skin
GHS Hazard H302+H312+H332, o
irritation. Causes [7]
Statements H315, H319, H335 ] o
serious eye irritation.
May cause respiratory
irritation.
waalt text
Health: Can cause
Health: 1, significant
NFPA 704 Diamond Flammability: 2, irritation. Flammability: [2][8]
Instability: 0 Must be moderately

heated before ignition
can occur.Instability:

Normally stable.

Health Effects and Routes of Exposure

Exposure to cyclohexanol can occur via inhalation, skin contact, eye contact, and ingestion,
targeting several organ systems.[2][4]

 Inhalation: Breathing vapors can irritate the nose and throat.[6] High concentrations may
lead to narcotic effects, including dizziness, headache, nausea, and drowsiness.[2][6]

o Skin Contact: Direct contact can cause skin irritation, redness, and dryness.[2][6]
Cyclohexanol can be absorbed through the skin and is classified as harmful upon dermal
contact.[6][7]
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o Eye Contact: Causes serious eye irritation, resulting in redness and pain.[2][6][7]

 Ingestion: Harmful if swallowed, potentially causing abdominal pain, nausea, vomiting, and
diarrhea.[2][6][7]

e Target Organs: The primary target organs are the eyes, skin, and respiratory system.[4]
There is also evidence suggesting potential effects on the liver and kidneys with prolonged or

high exposure.[6]

Cyclohexanol Hazards
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Caption: Logical relationship of cyclohexanol hazards.

Experimental Protocols

Accurate determination of physical properties like melting and boiling points is essential for

substance identification and purity assessment.[9]
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Protocol for Melting Point Determination (Capillary
Method)

This method is used to determine the temperature range over which the solid-to-liquid phase

transition occurs.

Materials:

Melting point apparatus (e.g., Thiele tube or digital device)
Glass capillary tubes (sealed at one end)

Thermometer

Solid cyclohexanol sample (ensure it is below its melting point)

Mortar and pestle (optional, for powdering the sample)

Procedure:

Sample Preparation: If the cyclohexanol is solid, crush a small amount into a fine powder.
[10]

Capillary Loading: Tap the open end of a capillary tube into the powdered sample to fill it to a
height of 1-2 mm.[10] Tap the sealed end gently on a hard surface to pack the sample down.

Apparatus Setup: Attach the capillary tube to the thermometer, aligning the sample with the
thermometer bulb.[11] Insert the assembly into the melting point apparatus.

Heating: Heat the apparatus. If the approximate melting point is unknown, perform a rapid
heating first to find a rough estimate.

Measurement: Allow the apparatus to cool, then begin heating again slowly, at a rate of 1-
2°C per minute, as the temperature approaches the expected melting point.

Data Recording: Record the temperature at which the first drop of liquid is observed (T1) and
the temperature at which the entire sample has melted (T2).[10] The melting point is reported
as the range T1-T2.
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Protocol for Boiling Point Determination
(Microscale/Siwoloboff Method)

This microscale method is suitable for determining the boiling point of small liquid volumes.[12]

Materials:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)
Thermometer

Heating apparatus (oil bath or heating block)

Liquid cyclohexanol sample

Procedure:

Sample Preparation: Add 0.5-1 mL of liquid cyclohexanol to the small test tube.

Capillary Insertion: Place the capillary tube into the test tube with its sealed end pointing up
and the open end submerged in the liquid.[9][13]

Apparatus Assembly: Attach the test tube to a thermometer. The thermometer bulb should be
positioned parallel to the liquid surface, not submerged.

Heating: Immerse the assembly in a heating bath and begin heating gently. As the liquid
heats, a stream of air bubbles will be observed escaping from the capillary tube's open end.
[12]

Observation: Continue gentle heating until a rapid and continuous stream of bubbles
emerges from the capillary. This indicates that the vapor pressure of the liquid has exceeded
the external pressure.[12]

Measurement: Turn off the heat and allow the apparatus to cool slowly. The boiling point is
the temperature at which the bubbling stops and the liquid just begins to be drawn back into
the capillary tube.[12] Record this temperature.
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Caption: Experimental workflow for micro boiling point determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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